Cas no 14593-13-6 (Benzenepropanol, g-amino-a,a-dimethyl-)

Benzenepropanol, g-amino-a,a-dimethyl- structure
14593-13-6 structure
Product Name:Benzenepropanol, g-amino-a,a-dimethyl-
CAS No:14593-13-6
MF:C11H17NO
MW:179.258783102036
CID:152509
PubChem ID:26748
Update Time:2025-04-19

Benzenepropanol, g-amino-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, g-amino-a,a-dimethyl-
    • 4-amino-2-methyl-4-phenylbutan-2-ol
    • 4-Amino-2-methyl-4-phenyl-2-butanol
    • 14593-13-6
    • DTXSID10932727
    • BRN 2716923
    • 3-Amino-1,1-dimethyl-3-phenyl-1-propanol
    • SCHEMBL434164
    • 2-BUTANOL, 4-AMINO-2-METHYL-4-PHENYL-
    • Inchi: 1S/C11H17NO/c1-11(2,13)8-10(12)9-6-4-3-5-7-9/h3-7,10,13H,8,12H2,1-2H3
    • InChI Key: BAOXLAKANOUOSX-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CC(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 179.13111
  • Monoisotopic Mass: 179.131014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.031
  • Boiling Point: 307.3°Cat760mmHg
  • Flash Point: 139.7°C
  • Refractive Index: 1.542
  • PSA: 46.25
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